Cas no 1227514-02-4 (5-Fluoro-6-hydroxypicolinaldehyde)

• Product Name: 5-Fluoro-6-hydroxypicolinaldehyde
• CAS No: 1227514-02-4
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 4817146
• Update Time: 2025-10-12

5-Fluoro-6-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-hydroxypicolinaldehyde
• 5-Fluoro-6-hydroxypicolinaldehyde

• Inchi： 1S/C6H4FNO2/c7-5-2-1-4(3-9)8-6(5)10/h1-3H,(H,8,10)
• InChI Key： JECSAZLKTVQNMI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)NC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2

Additional information on 5-Fluoro-6-hydroxypicolinaldehyde

Introduction to 5-Fluoro-6-hydroxypicolinaldehyde (CAS No: 1227514-02-4)

5-Fluoro-6-hydroxypicolinaldehyde is a versatile and highly functional organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1227514-02-4, this compound represents a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a fluorine substituent and a hydroxyl group on the picolinaldehyde backbone, make it an attractive candidate for further chemical modifications and biological studies.

The< strong>fluorine atom in 5-Fluoro-6-hydroxypicolinaldehyde introduces a degree of lipophilicity and metabolic stability, which is often exploited in drug design to enhance bioavailability and prolong therapeutic effects. This property has been extensively studied in the development of antiviral and anticancer agents, where fluorinated compounds have shown promising results. The< strong>hydroxyl group, on the other hand, provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focusing on the pharmacological potential of< strong>5-Fluoro-6-hydroxypicolinaldehyde. One of the most compelling areas of investigation has been its role in modulating inflammatory pathways. Studies have demonstrated that derivatives of this compound can interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory cytokines. By inhibiting these enzymes, 5-Fluoro-6-hydroxypicolinaldehyde-based molecules have shown promise in alleviating symptoms associated with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the< strong>fluorine-containing nature of this compound has made it a valuable scaffold for developing neuroprotective agents. Research indicates that fluorinated aldehydes can cross the blood-brain barrier more efficiently than their non-fluorinated counterparts, making them ideal candidates for treating neurological disorders like Alzheimer's disease and Parkinson's disease. Preclinical studies have revealed that certain analogs of 5-Fluoro-6-hydroxypicolinaldehyde can mitigate neuroinflammation and protect against oxidative stress, two key pathological mechanisms underlying these conditions.

The synthesis of< strong>5-Fluoro-6-hydroxypicolinaldehyde involves multi-step organic transformations that highlight its synthetic utility. The introduction of the fluorine atom typically requires specialized methodologies such as halogen exchange reactions or direct fluorination protocols. Similarly, the hydroxyl group can be incorporated through oxidation or hydrolysis reactions. These synthetic strategies not only showcase the compound's versatility but also provide valuable insights into developing novel synthetic routes for other fluorinated heterocycles.

In addition to its pharmaceutical applications, 5-Fluoro-6-hydroxypicolinaldehyde has found utility in agrochemical research. Its structural motif is reminiscent of several natural products known for their antimicrobial properties. By leveraging this scaffold, researchers have synthesized compounds that exhibit potent activity against a range of pathogens, including bacteria and fungi. This dual application—pharmaceuticals and agrochemicals—underscores the broad industrial relevance of this compound.

The< strong>hydroxyl-picolinaldehyde core of 5-Fluoro-6-hydroxypicolinaldehyde also makes it an interesting candidate for material science applications. Functionalized derivatives can serve as building blocks for designing advanced materials with specific electronic or optical properties. For instance, researchers have explored its use in creating organic semiconductors and light-emitting diodes (LEDs), where the presence of both fluorine and hydroxyl groups can influence charge transport and luminescence characteristics.

Ethical considerations are paramount when conducting research involving< strong>5-Fluoro-6-hydroxypicolinaldehyde. While its potential benefits are vast, it is essential to ensure that all experiments are conducted with strict adherence to safety protocols. This includes proper handling, storage, and disposal of chemical reagents to minimize environmental impact. Collaborative efforts between academia and industry are crucial in fostering responsible innovation and ensuring that the benefits of this compound are realized without compromising safety or sustainability.

The future prospects for 5-Fluoro-6-hydroxypicolinaldehyde are bright, with ongoing research poised to unlock new therapeutic avenues and industrial applications. As our understanding of its biological mechanisms continues to evolve, so too will our ability to harness its potential effectively. By staying at the forefront of scientific discovery and maintaining a commitment to ethical practices, we can ensure that compounds like 5-Fluoro-6-hydroxypicolinaldehyde contribute positively to human health and technological advancement.